3-chloro-N-[2-[(4-fluorophenyl)carbamoyl]-4-methylphenyl]-1-benzothiophene-2-carboxamide

• CAS No.: 216985-39-6
• Molecular Formula: C23H16ClFN2O2S
• Molecular Weight: 438.9 g/mol
• IUPAC Name: 3-chloro-N-[2-[(4-fluorophenyl)carbamoyl]-4-methylphenyl]-1-benzothiophene-2-carboxamide
• InChI: InChI=1S/C23H16ClFN2O2S/c1-13-6-11-18(17(12-13)22(28)26-15-9-7-14(25)8-10-15)27-23(29)21-20(24)16-4-2-3-5-19(16)30-21/h2-12H,1H3,(H,26,28)(H,27,29)
• InChI Key: FBPXLHRHDPRVOH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C2=C(C3=CC=CC=C3S2)Cl)C(=O)NC4=CC=C(C=C4)F

Description

3-Chloro-N-[2-[(4-fluorophenyl)carbamoyl]-4-methylphenyl]-1-benzothiophene-2-carboxamide is a benzothiophene-derived carboxamide featuring a 3-chloro-substituted benzothiophene core, a 4-methylphenyl group, and a 4-fluorophenyl carbamoyl moiety. This compound’s design aligns with trends in targeting protein-protein interactions or enzyme active sites, common in kinase or receptor modulators .

Biological Activity

3-chloro-N-[2-[(4-fluorophenyl)carbamoyl]-4-methylphenyl]-1-benzothiophene-2-carboxamide, a compound characterized by its complex structure featuring a benzothiophene core, has garnered attention for its potential biological activities. This article delves into its biological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{23}H_{16}ClFN_{2}O_{2}S$, with a molecular weight of approximately 438.90 g/mol. The structure includes several active functional groups, which are crucial for its biological interactions.

Property	Value
Molecular Formula	C23H16ClFN2O2S
Molecular Weight	438.90 g/mol
CAS Number	216985-39-6
LogP	6.9638

Biological Activity

Research has indicated that this compound exhibits significant antimicrobial and anticancer properties. Its biological activity is likely attributed to its ability to interact with various molecular targets, including enzymes and receptors involved in disease pathways.

Antimicrobial Activity

Studies suggest that 3-chloro-N-[2-[(4-fluorophenyl)carbamoyl]-4-methylphenyl]-1-benzothiophene-2-carboxamide may inhibit the growth of certain pathogens, potentially through mechanisms involving enzyme inhibition or disruption of cellular processes.

Anticancer Activity

The compound has been evaluated for its anticancer effects against various cancer cell lines. Preliminary findings indicate that it may induce apoptosis in cancer cells, possibly by modulating signaling pathways associated with cell survival and proliferation.

The specific mechanisms through which this compound exerts its biological effects are still under investigation. However, it is believed to interact with key enzymes and receptors:

• Enzyme Inhibition : The presence of the chloro and fluoro groups enhances the compound's ability to bind to target enzymes, leading to decreased activity in cancerous and microbial cells.
• Receptor Modulation : The compound may also influence receptor-mediated pathways, impacting cellular responses to external signals.

Case Studies

• Anticancer Efficacy : A study demonstrated that derivatives similar to 3-chloro-N-[2-[(4-fluorophenyl)carbamoyl]-4-methylphenyl]-1-benzothiophene-2-carboxamide exhibited potent inhibition of tumor growth in xenograft models.
• Antimicrobial Testing : Another research effort highlighted the compound's effectiveness against specific bacterial strains, indicating a potential role in developing new antimicrobial therapies.

Future Directions

Further research is essential to elucidate the full spectrum of biological activities associated with this compound. Studies focusing on:

• In vivo efficacy : Evaluating therapeutic potential in animal models.
• Mechanistic studies : Understanding the biochemical pathways involved.
• Structure-activity relationship (SAR) : Identifying which structural components contribute most significantly to biological activity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Features and Substituent Variations

Core Heterocycle and Functional Groups

• Target Compound : Benzothiophene-2-carboxamide core with 3-chloro, 4-methylphenyl, and 4-fluorophenyl carbamoyl groups.
• Analog 1 : 3-Chloro-N-{[4-(4-morpholinylsulfonyl)phenyl]carbamothioyl}-1-benzothiophene-2-carboxamide ()
  • Key Differences: Thiourea (-N-CS-N-) linker instead of carbamoyl (-NH-CO-); morpholinylsulfonyl substituent.
  • Impact: The thiourea group may enhance metal-binding capacity, while the sulfonyl group improves solubility .
• Analog 2: 3-Chloro-N-[trans-4-(methylamino)cyclohexyl]-N-[3-(4-pyridinyl)benzyl]-1-benzothiophene-2-carboxamide·2HCl () Key Differences: Bulky cyclohexyl and pyridinylbenzyl groups; dihydrochloride salt form. Impact: Increased steric bulk likely affects membrane permeability; charged form enhances water solubility .
• Analog 3: 3-Chloranyl-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-6-methoxy-1-benzothiophene-2-carboxamide () Key Differences: Thiazole ring replaces phenylcarbamoyl; 6-methoxy substitution on benzothiophene.

Halogenation Patterns

• The target compound’s 3-chloro and 4-fluoro substitutions are conserved in analogs like (3-chloranyl, 4-fluorophenyl) and (di-chlorophenyl). Fluorine’s electronegativity enhances binding affinity in hydrophobic pockets, while chlorine contributes to steric effects .

Physicochemical Properties

Compound	Molecular Formula	Molecular Weight	Key Substituents	Solubility Insights
Target Compound	Not available	Not available	4-Fluorophenyl carbamoyl, 4-methylphenyl	Likely moderate lipophilicity
Analog 1 ()	C₂₀H₁₈ClN₃O₄S₃	496.01	Morpholinylsulfonyl, thiourea	High polarity due to sulfonyl
Analog 2 ()	C₂₇H₂₈ClN₃O₂·2HCl	~580.9	Pyridinylbenzyl, cyclohexyl	Water-soluble (salt form)
Analog 3 ()	C₁₉H₁₂ClFN₂O₂S₂	426.90	Thiazole, 6-methoxy	Moderate solubility